4-Ethoxy-1H-indole-2-carboxylic acid

• IUPAC Name: 4-ethoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C11H11NO3/c1-2-15-10-5-3-4-8-7(10)6-9(12-8)11(13)14/h3-6,12H,2H2,1H3,(H,13,14)
• InChI Key: LJWIZTFZBBEWOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1C=C(N2)C(=O)O
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• CAS No.: 29970-01-2

Description

4-Ethoxy-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.213. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications

• The development of new synthetic intermediates, such as 4- or 6-chloromethyl-1H-indole-2-carboxylates, through the elimination of SO2 from 2-ethoxycarbonyl-1H-indole-4- or 6-methanesulfonic acids, has been reported. These intermediates are accessible by Fischer-type indolization, highlighting the versatility of indole derivatives in synthetic chemistry (Pete & Parlagh, 2003).

Inhibition of β-Amyloid Aggregation

• Indole-2-carboxylic acid derivatives, specifically designed and synthesized for their potential to inhibit β-amyloid (Aβ) fibril assembly, were evaluated. Despite the innovative approach, the activities of these compounds were found to be insignificant, indicating the complexity of targeting Aβ aggregation (Lee & Jeon, 2005).

Proton Shuttles for Selective Functionalization

• Research into the use of 2-arylbenzoic acids as proton shuttles for the direct arylation of indoles has identified 3-ethoxy-2-phenylbenzoic acid as providing superior yield and selectivity. This study contributes to the understanding of selective functionalization of indole C-H bonds, relevant for developing synthetic methodologies (Jing-Jing Pi et al., 2018).

Novel Indole-Benzimidazole Derivatives

• The synthesis of novel indole-benzimidazole derivatives from indole-3-carboxylic acids demonstrates the utility of indole derivatives in medicinal chemistry. These derivatives were prepared under high-temperature conditions, highlighting the potential for creating new therapeutic agents (Xin-ying Wang et al., 2016).

Photophysical Behavior and Applications

• A new 4-aza-indole derivative was studied for its photophysical properties in various solvents, showing reverse solvatochromism behavior and high quantum yield independent of solvent polarity. This suggests potential applications in bio-analytical sensors, labeling agents, and optoelectronic devices (Ebru Bozkurt & Ş. D. Doğan, 2018).

Antimicrobial Activities

• A series of indole-2-carboxylic acid derivatives were synthesized and screened for their antibacterial and antifungal activities. These compounds exhibited significant antibacterial and moderate antifungal activities, underscoring the potential of indole derivatives in developing new antimicrobial agents (G. Raju et al., 2015).

Future Directions

Indole derivatives, including 4-Ethoxy-1H-indole-2-carboxylic acid, continue to attract interest due to their significant biological activities. Future research may focus on the synthesis of novel indole derivatives and the exploration of their potential applications in medicine.

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 4-ethoxy-1h-indole-2-carboxylic acid, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes that can result in various biological activities .

Biochemical Pathways

Indole derivatives are known to have diverse biological activities, suggesting they may affect a variety of biochemical pathways .

Pharmacokinetics

The pharmacokinetic properties of a compound can significantly impact its bioavailability .

Result of Action

Indole derivatives are known to have various biological activities, suggesting that they may have diverse molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

Indole derivatives, such as 4-Ethoxy-1H-indole-2-carboxylic acid, are known to interact with multiple receptors, which makes them useful in developing new therapeutic derivatives . They exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Cellular Effects

Indole derivatives have profound effects on various types of cells and cellular processes . They influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, they have been used for the treatment of cancer cells and microbes .

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound exerts its effects at the molecular level, contributing to its broad spectrum of biological activities .

Metabolic Pathways

Indole derivatives are involved in the metabolism of tryptophan, an essential amino acid . They interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .